7-amino-4-chloro-3-(3-isothiureidopropoxy)isocoumarin
7-amino-4-chloro-3-(3-isothiureidopropoxy)isocoumarin
Brand Name:
Vulcanchem
CAS No.:
113251-07-3
VCID:
VC0040454
InChI:
InChI=1S/C13H14ClN3O3S/c14-10-8-3-2-7(15)6-9(8)11(18)20-12(10)19-4-1-5-21-13(16)17/h2-3,6H,1,4-5,15H2,(H3,16,17)
SMILES:
C1=CC2=C(C=C1N)C(=O)OC(=C2Cl)OCCCSC(=N)N
Molecular Formula:
C13H14ClN3O3S
Molecular Weight:
327.79 g/mol
7-amino-4-chloro-3-(3-isothiureidopropoxy)isocoumarin
CAS No.: 113251-07-3
Main Products
VCID: VC0040454
Molecular Formula: C13H14ClN3O3S
Molecular Weight: 327.79 g/mol
| CAS No. | 113251-07-3 |
|---|---|
| Product Name | 7-amino-4-chloro-3-(3-isothiureidopropoxy)isocoumarin |
| Molecular Formula | C13H14ClN3O3S |
| Molecular Weight | 327.79 g/mol |
| IUPAC Name | 3-(7-amino-4-chloro-1-oxoisochromen-3-yl)oxypropyl carbamimidothioate |
| Standard InChI | InChI=1S/C13H14ClN3O3S/c14-10-8-3-2-7(15)6-9(8)11(18)20-12(10)19-4-1-5-21-13(16)17/h2-3,6H,1,4-5,15H2,(H3,16,17) |
| Standard InChIKey | IYKLQEMQEGWXOQ-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1N)C(=O)OC(=C2Cl)OCCCSC(=N)N |
| Canonical SMILES | C1=CC2=C(C=C1N)C(=O)OC(=C2Cl)OCCCSC(=N)N |
| Synonyms | 7-amino-4-chloro-3-(3-isothiureidopropoxy)isocoumarin ACITIC |
| PubChem Compound | 3081030 |
| Last Modified | Nov 11 2021 |
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